Cas no 954000-60-3 (N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide)

• Product Name: N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide
• CAS No: 954000-60-3
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 5514400
• Update Time: 2025-05-20

N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-6-quinolinyl]-
• N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

• Inchi： 1S/C16H18N2O3S2/c1-2-15(19)18-9-3-5-12-11-13(7-8-14(12)18)17-23(20,21)16-6-4-10-22-16/h4,6-8,10-11,17H,2-3,5,9H2,1H3
• InChI Key： SOTCGHMZMOOYJT-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)SC=CC=1

Additional information on N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide

N-(1-Propanoyl-1,2,3,4-Tetrahydroquinolin-6-Yl)Thiophene-2-Sulfonamide: A Comprehensive Overview

N-(1-Propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide, with the CAS number 954000-60-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide is characterized by a thiophene ring fused with a sulfonamide group and a propanoylated tetrahydroquinoline moiety. This combination of functional groups contributes to its diverse chemical properties. The thiophene ring, known for its aromaticity and stability, serves as a versatile platform for further chemical modifications. The sulfonamide group enhances the compound's solubility and bioavailability, making it suitable for pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize its production. These techniques not only improve yield but also ensure the purity and consistency required for biological testing. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical practices.

In terms of biological activity, N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide has shown potential as a modulator of kinase activity. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. By targeting specific kinases, this compound could offer a novel approach to disease treatment.

Additionally, the compound's ability to act as a ligand in metalloenzyme interactions has been explored. Metalloenzymes play pivotal roles in catalysis and redox reactions within biological systems. The interaction between this compound and metalloenzymes could provide insights into its mechanism of action and potential therapeutic applications.

From a pharmacokinetic perspective, studies have demonstrated that N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-sulfonamide exhibits favorable absorption and distribution profiles. Its metabolic stability has also been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism. These properties suggest that the compound could have a long half-life and reduced toxicity risk when administered as a drug candidate.

The environmental impact of this compound has also been considered in recent assessments. Its biodegradability under aerobic conditions has been tested using standard protocols outlined by regulatory agencies such as the OECD (Organisation for Economic Co-operation and Development). Results indicate that the compound degrades efficiently under controlled conditions, reducing concerns about its persistence in the environment.

In conclusion, N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-Yl)Thiophene-2-Sulfonamide, with CAS No 954000-60-3 stands at the forefront of chemical innovation due to its unique structure and promising biological properties. As research continues to unravel its full potential across various applications—be it in drug development or advanced materials—it remains an exciting area of exploration for scientists worldwide.